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Compound of Interest

Compound Name: Hexamethyldisiloxane

Cat. No.: B120664 Get Quote

An in-depth technical guide on Hexamethyldisiloxane (HMDSO), detailing its chemical

properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,

and drug development professionals.

Hexamethyldisiloxane, commonly abbreviated as HMDSO, is an organosilicon compound

with the formula O[Si(CH₃)₃]₂.[1] It is a volatile, colorless liquid that serves as a key reagent

and solvent in a multitude of scientific and industrial applications.[1][2] This guide provides a

detailed overview of its properties, synthesis, and significant applications in research and

development.

Core Properties of Hexamethyldisiloxane
Hexamethyldisiloxane is characterized by its low viscosity, low surface tension, and high

volatility. Its chemical inertness, coupled with its ability to act as a source of the trimethylsilyl

functional group, makes it a versatile compound in organic synthesis.[3][4]

Physicochemical Data
The fundamental physicochemical properties of Hexamethyldisiloxane are summarized in the

table below for easy reference.
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Property Value

CAS Number 107-46-0

Molecular Weight 162.38 g/mol [2]

Molecular Formula C₆H₁₈OSi₂[5]

Appearance Colorless liquid[1]

Density 0.764 g/mL at 20 °C

Boiling Point 100-101 °C[1]

Melting Point -59 °C[3]

Refractive Index n20/D 1.377

Vapor Pressure 43 hPa at 20 °C[1]

Identification and Nomenclature
For unambiguous identification in research and documentation, the following identifiers and

synonyms are associated with Hexamethyldisiloxane.

Identifier Type Identifier

IUPAC Name Hexamethyldisiloxane

Synonyms
HMDSO, MM, Bis(trimethylsilyl) ether,

Bis(trimethylsilyl) oxide[1]

EC Number 203-492-7[5]

PubChem CID 24764[1]

Beilstein Reference 1736258[1]

Synthesis of Hexamethyldisiloxane
The primary industrial synthesis of Hexamethyldisiloxane involves the hydrolysis of

trimethylsilyl chloride (TMSCl). This reaction is straightforward and yields hydrogen chloride as
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a byproduct.[1][2]

Hydrolysis Reaction

2 (CH₃)₃SiCl
(Trimethylsilyl chloride)

H₂O
(Water)

O[Si(CH₃)₃]₂
(Hexamethyldisiloxane)

2 HCl
(Hydrogen chloride)

Click to download full resolution via product page

Synthesis of Hexamethyldisiloxane via hydrolysis of trimethylsilyl chloride.

Applications in Research and Drug Development
Hexamethyldisiloxane's unique properties lend it to a wide range of applications, particularly

in organic synthesis and the pharmaceutical industry.

Silylating Agent in Organic Synthesis
The most prominent application of HMDSO is as a source of the trimethylsilyl (TMS) group.[4] It

is widely used for the protection of various functional groups, such as alcohols, phenols, and

carboxylic acids, by converting them into their corresponding trimethylsilyl ethers and esters.[2]

[4] This protection strategy is crucial in multi-step organic syntheses.
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R-OH
(Alcohol/Phenol)

ReactionO[Si(CH₃)₃]₂
(HMDSO)

Catalyst
(e.g., Iodine, Acid)

R-O-Si(CH₃)₃
(Silyl Ether)

H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexamethyldisiloxane: Really you need to know!! - CHEMCON is a Leading Manufacturer
of Pharmaceutical Intermediates and Oilfield Chemicals
[chemconspecialitychemicals.weebly.com]

2. Hexamethyldisiloxane - Wikipedia [en.wikipedia.org]

3. cscpl.com [cscpl.com]

4. nbinno.com [nbinno.com]

5. Unique Uses of Hexamethyldisiloxane in Pharmaceutical & Cosmetic Industries |
Applications, Benefits & Safety in China [silane-chemical.com]

To cite this document: BenchChem. [Hexamethyldisiloxane: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120664#hexamethyldisiloxane-cas-number-and-
molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b120664?utm_src=pdf-body-img
https://www.benchchem.com/product/b120664?utm_src=pdf-custom-synthesis
https://chemconspecialitychemicals.weebly.com/blog/hexamethyldisiloxane-really-you-need-to-know
https://chemconspecialitychemicals.weebly.com/blog/hexamethyldisiloxane-really-you-need-to-know
https://chemconspecialitychemicals.weebly.com/blog/hexamethyldisiloxane-really-you-need-to-know
https://en.wikipedia.org/wiki/Hexamethyldisiloxane
https://cscpl.com/hexamethyl-disiloxane/
https://www.nbinno.com/article/other-organic-chemicals/hmdso-chemical-synthesis-organosilicon-china-zh
https://www.silane-chemical.com/news/unique-uses-of-hexamethyldisiloxane-in-the-pharmaceutical-and-cosmetic-industries.html
https://www.silane-chemical.com/news/unique-uses-of-hexamethyldisiloxane-in-the-pharmaceutical-and-cosmetic-industries.html
https://www.benchchem.com/product/b120664#hexamethyldisiloxane-cas-number-and-molecular-weight
https://www.benchchem.com/product/b120664#hexamethyldisiloxane-cas-number-and-molecular-weight
https://www.benchchem.com/product/b120664#hexamethyldisiloxane-cas-number-and-molecular-weight
https://www.benchchem.com/product/b120664#hexamethyldisiloxane-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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